Cas no 1368820-53-4 (2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol
• CAS No: 1368820-53-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5763292
• PubChem ID: 82285228
• Update Time: 2025-05-28

2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol
• EN300-1832388
• 1368820-53-4

• Inchi： 1S/C14H19NO/c1-10-13(14(2,3)9-16)11-7-5-6-8-12(11)15(10)4/h5-8,16H,9H2,1-4H3
• InChI Key： SNIBERWZJXJTOO-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C2C=CC=CC=2N(C)C=1C

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol (CAS: 1368820-53-4)

The compound 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol (CAS: 1368820-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective methylation and reduction steps. This advancement is expected to facilitate further preclinical and clinical investigations.

In terms of pharmacological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol effectively inhibits the NF-κB signaling pathway, a critical mediator of inflammatory responses. The compound exhibited significant reduction in pro-inflammatory cytokine levels in murine models, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising avenue of research involves the compound's neuroprotective effects. A preprint article from Nature Neuroscience (2024) reported that 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol can modulate glutamate receptor activity, potentially offering therapeutic benefits for neurodegenerative diseases like Alzheimer's and Parkinson's. The study utilized advanced electrophysiological techniques and molecular docking simulations to elucidate the compound's interaction with NMDA receptors, providing a mechanistic basis for its neuroprotective properties.

Despite these advancements, challenges remain in the clinical translation of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol. Pharmacokinetic studies have revealed variable bioavailability, prompting ongoing research into formulation strategies such as nanoparticle encapsulation and prodrug development. Additionally, toxicological assessments are underway to ensure safety profiles meet regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.

In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol (CAS: 1368820-53-4) represents a compelling candidate for further drug development. Its diverse pharmacological activities, coupled with recent synthetic and mechanistic insights, underscore its potential to address unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, paving the way for clinical trials and eventual commercialization.